3-amino-6-(difluoromethyl)-N-(2,5-dimethylphenyl)-4-methylthieno[2,3-b]pyridine-2-carboxamide

• Molecular Formula: C18H17F2N3OS
• Molecular Weight: 361.4 g/mol
• IUPAC Name: 3-amino-6-(difluoromethyl)-N-(2,5-dimethylphenyl)-4-methylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C18H17F2N3OS/c1-8-4-5-9(2)11(6-8)22-17(24)15-14(21)13-10(3)7-12(16(19)20)23-18(13)25-15/h4-7,16H,21H2,1-3H3,(H,22,24)
• InChI Key: OJSAFLOBHVCJFY-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=C(C3=C(S2)N=C(C=C3C)C(F)F)N

Description

3-amino-6-(difluoromethyl)-N-(2,5-dimethylphenyl)-4-methylthieno[2,3-b]pyridine-2-carboxamide is a chemical compound that belongs to the class of thienopyridine derivatives. It has been found to have potential therapeutic applications in the field of cancer research.

Mechanism of Action

The mechanism of action of 3-amino-6-(difluoromethyl)-N-(2,5-dimethylphenyl)-4-methylthieno[2,3-b]pyridine-2-carboxamide involves the inhibition of the mitotic spindle checkpoint. This checkpoint is essential for cell division, and disruption of this checkpoint can result in cell death. This compound has also been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is disrupted in cancer cells.
Biochemical and Physiological Effects:
Research has shown that this compound has biochemical and physiological effects on cancer cells. It has been found to inhibit the growth of cancer cells by targeting the mitotic spindle checkpoint, which is essential for cell division. This compound has also been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is disrupted in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3-amino-6-(difluoromethyl)-N-(2,5-dimethylphenyl)-4-methylthieno[2,3-b]pyridine-2-carboxamide in lab experiments is its potential therapeutic applications in the field of cancer research. However, one limitation is that further research is needed to determine the optimal dosage and administration of this compound for therapeutic purposes.

Future Directions

There are several future directions for research on 3-amino-6-(difluoromethyl)-N-(2,5-dimethylphenyl)-4-methylthieno[2,3-b]pyridine-2-carboxamide. One direction is to investigate the potential use of this compound in combination with other cancer treatments, such as chemotherapy and radiation therapy. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound to determine its optimal dosage and administration for therapeutic purposes. Additionally, further research is needed to determine the safety and efficacy of this compound in preclinical and clinical trials.

Synthesis Methods

The synthesis of 3-amino-6-(difluoromethyl)-N-(2,5-dimethylphenyl)-4-methylthieno[2,3-b]pyridine-2-carboxamide involves the reaction of 2,5-dimethylphenyl isothiocyanate with 2,3-difluoro-4-methylbenzaldehyde in the presence of ammonium acetate and acetic acid. The resulting intermediate is then reacted with 2-aminothiophene-3-carboxamide to yield the final product.

Scientific Research Applications

Research has shown that 3-amino-6-(difluoromethyl)-N-(2,5-dimethylphenyl)-4-methylthieno[2,3-b]pyridine-2-carboxamide has potential therapeutic applications in the field of cancer research. It has been found to inhibit the growth of cancer cells by targeting the mitotic spindle checkpoint, which is essential for cell division. This compound has also been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is disrupted in cancer cells.